Cas no 304444-52-8 (2-((6-amino-9H-purin-8-yl)thio)acetic Acid)

• Product Name: 2-((6-amino-9H-purin-8-yl)thio)acetic Acid
• CAS No: 304444-52-8
• MF: C₇H₇N₅O₂S
• MW: 225.227778673172
• CID: 1074543
• PubChem ID: 1548468
• Update Time: 2025-04-20

2-((6-amino-9H-purin-8-yl)thio)acetic Acid Chemical and Physical Properties

Names and Identifiers

• [(6-Amino-9H-purin-8-yl)sulfanyl]acetic acid
• BDBM14814
• DB-344988
• SR-01000482273
• SR-01000482273-1
• 2-[(6-amino-7H-purin-8-yl)sulfanyl]acetic acid
• (6-Amino-9H-purin-8-ylsulfanyl)-acetic acid
• STK710240
• 2-[(6-amino-9H-purin-8-yl)sulfanyl]acetic acid
• 2-((6-Amino-9H-purin-8-yl)thio)acetic acid
• 2-((6-Amino-9H-purin-8-yl)thio)aceticacid
• AKOS000291503
• HMS1677G18
• 304444-52-8
• Oprea1_075870
• BBL009873
• A911868
• Asinex compound 1
• DTXSID70364282
• Oprea1_003292
• VS-02227
• [(6-amino-7H-purin-8-yl)sulfanyl]acetic acid
• CS-0320486
• 2-((6-amino-9H-purin-8-yl)thio)acetic Acid

• MDL： MFCD00453651
• Inchi： 1S/C7H7N5O2S/c8-5-4-6(10-2-9-5)12-7(11-4)15-1-3(13)14/h2H,1H2,(H,13,14)(H3,8,9,10,11,12)
• InChI Key： ZQNGOBASIKAMLN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2=C(C(N)=NC=N2)N1

Computed Properties

• Exact Mass: 225.03204566g/mol
• Monoisotopic Mass: 225.03204566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Boiling Point: 611.5°C at 760 mmHg

2-((6-amino-9H-purin-8-yl)thio)acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines